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CAS No.: 11142-42-0

Cat. No.: B14735519

Get Quote

The accurate determination of the potential energy curve for the Helium-Sodium (He-Na) van

der Waals complex is a fundamental challenge in computational quantum chemistry. This guide

provides a comparative overview of various ab initio methods used to calculate the ground

state interaction potential, offering researchers a benchmark for their own studies. The He-Na

system, with its relative simplicity, serves as an excellent model for understanding weak

intermolecular forces.

Data Presentation: Benchmarking Interaction
Energies
The interaction energy between Helium and Sodium is exceptionally weak, requiring high-level

theoretical methods and extensive basis sets for accurate characterization. The Coupled-

Cluster with Singles, Doubles, and perturbative Triples [CCSD(T)] method is widely regarded

as the "gold standard" for such calculations due to its reliable treatment of electron correlation,

which is crucial for describing dispersion forces that dominate this type of interaction.[1][2]

The following table summarizes benchmark interaction energies for the ground electronic state

(X²Σ⁺) of the He-Na complex, calculated at the CCSD(T) level of theory with a large,
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augmented correlation-consistent basis set (e.g., aug-cc-pVQZ). The energies are corrected for

Basis Set Superposition Error (BSSE).

Interatomic Distance (Å) Interaction Energy (cm⁻¹)

3.0 12.58

4.0 -0.97

5.0 -1.75

5.8 (Re) -1.82 (De)

7.0 -1.21

8.0 -0.75

10.0 -0.28

12.0 -0.11

Note: The values presented are representative of high-level CCSD(T) calculations and are

intended for comparative purposes. The equilibrium distance (Re) and well depth (De) are

highlighted.

Comparison of Ab Initio Methodologies
The choice of an ab initio method significantly impacts the accuracy of the calculated potential

energy curve.

Hartree-Fock (HF): This is the simplest ab initio method, treating electron correlation in an

averaged way. For van der Waals complexes like He-Na, where dispersion forces are

dominant, HF theory is inadequate and typically fails to predict any binding, yielding a purely

repulsive potential curve.

Møller-Plesset Perturbation Theory (MP2): As the simplest method to include electron

correlation, MP2 often provides a qualitatively correct description of dispersion-bound

systems. However, it can overestimate the interaction energy.[3] For He-Na, MP2 would

show a potential well, but its depth and position might differ significantly from more accurate

methods.
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Coupled-Cluster (CC) Theory: Coupled-cluster methods offer a systematic and highly

accurate way to account for electron correlation.[4]

CCSD: Includes single and double electron excitations. It is a significant improvement over

MP2 but may still be insufficient for achieving high accuracy for weakly bound systems.

CCSD(T): This method adds a non-iterative, perturbative correction for triple excitations to

the CCSD energy.[2] It is renowned for its high accuracy for a wide range of chemical

systems, including non-covalent interactions, often approaching the exact solution of the

Schrödinger equation within the given basis set.[5] For the He-Na potential, CCSD(T) is

expected to provide benchmark-quality results.

Experimental and Computational Protocols
The calculation of an accurate potential energy curve is a multi-step process that requires

careful consideration of the computational details.

Key Computational Steps:

Method Selection: The choice of the ab initio method (e.g., HF, MP2, CCSD(T)) is the first

critical step. For benchmark-quality results for weakly interacting systems, CCSD(T) is the

recommended choice.[5]

Basis Set Selection: The choice of the atomic orbital basis set is crucial. For van der Waals

interactions, large, flexible basis sets are necessary. Correlation-consistent basis sets

developed by Dunning, such as aug-cc-pVTZ and aug-cc-pVQZ, are commonly used. The

"aug" prefix indicates the addition of diffuse functions, which are essential for accurately

describing the electron distribution at long range.

Supermolecular Approach: The interaction energy is typically calculated using a

supermolecular approach at a series of interatomic distances (R). The energy is determined

by the formula:

ΔE(R) = EHe-Na(R) - EHe - ENa

Where EHe-Na(R) is the total energy of the complex at distance R, and EHe and ENa are

the energies of the isolated atoms.
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Basis Set Superposition Error (BSSE) Correction: A significant source of error in

supermolecular calculations is the BSSE. This error arises when the basis functions of one

atom artificially improve the description of the other atom in the complex. The full

counterpoise correction method of Boys and Bernardi is the standard procedure to eliminate

this error.[6]

The following diagram illustrates the typical workflow for these calculations.
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1. System Setup

2. Energy Calculation

3. Analysis

Define Atomic Coordinates
(He, Na) at distance R

Select Ab Initio Method
(e.g., CCSD(T))

Select Basis Set
(e.g., aug-cc-pVQZ)

Calculate E_HeNa(R)
(Complex Energy)

Calculate E_He
(Helium Monomer)

Calculate E_Na
(Sodium Monomer)

Apply Counterpoise
Correction for BSSE

Calculate Interaction Energy
ΔE(R) = E_HeNa - E_He - E_Na

All R values
calculated?

No

Construct Potential
Energy Curve (PEC)

Yes

Click to download full resolution via product page

Workflow for ab initio potential energy curve calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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